Cas no 402956-36-9 (Benzenamine, 3,5-diethynyl- (9CI))

• Product Name: Benzenamine, 3,5-diethynyl- (9CI)
• CAS No: 402956-36-9
• MF: C₁₀H₇N
• MW: 141.169282197952
• CID: 925614
• PubChem ID: 11171024
• Update Time: 2025-04-19

Benzenamine, 3,5-diethynyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3,5-diethynyl- (9CI)
• 3,5-diethynylaniline
• SCHEMBL689915
• Benzenamine,3,5-diethynyl-(9ci)
• 402956-36-9
• DB-285080
• DTXSID90457509
• AKOS006361139
• BENZENAMINE, 3,5-DIETHYNYL-

• Inchi： 1S/C10H7N/c1-3-8-5-9(4-2)7-10(11)6-8/h1-2,5-7H,11H2
• InChI Key： XRGBJBOYNHXWPA-UHFFFAOYSA-N
• SMILES： NC1C=C(C#C)C=C(C#C)C=1

Computed Properties

• Exact Mass: 141.057849228g/mol
• Monoisotopic Mass: 141.057849228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų